Cas no 50854-94-9 (Benzenesulfonic acid,undecyl-)

• Product Name: Benzenesulfonic acid,undecyl-
• CAS No: 50854-94-9
• MF: C₁₇H₂₈O₃S
• MW: 312.4674243927
• CID: 370913
• PubChem ID: 38222
• Update Time: 2025-04-19

Benzenesulfonic acid,undecyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,undecyl-
• 2-undecylbenzenesulfonic acid
• undecylbenzenesulphonic acid
• 4-undecylbenzenesulfonic acid
• Alkyl(C11)benzenesulfonic acid
• Undecylbenzenesulfonic acid
• 50854-94-9
• 39156-49-5
• NS00076666
• 4-Undecyl-Benzenesulfonic acid
• SCHEMBL4534627
• p-Undecylbenzenesulfonic acid
• EINECS 256-805-4
• 4-undecylbenzene-1-sulfonic acid
• 4-undecylbenzenesulphonic acid
• undecyl-benzenesulfonic acid
• 4-undecyl benzene sulfonic acid
• Benzenesulfonic acid, 4-undecyl-
• UCDCOJNNUVYFKJ-UHFFFAOYSA-N
• CHEBI:141538
• n-undecylbenzenesulfonic acid
• Benzenesulfonic acid, undecyl-

• Inchi： 1S/C17H28O3S/c1-2-3-4-5-6-7-8-9-10-11-16-12-14-17(15-13-16)21(18,19)20/h12-15H,2-11H2,1H3,(H,18,19,20)
• InChI Key： UCDCOJNNUVYFKJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCCCCCCCCCC)(=O)(=O)O

Computed Properties

• Exact Mass: 312.17604
• Monoisotopic Mass: 312.175915
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.3

Experimental Properties

• Density: 1.064
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.511
• PSA: 54.37

Benzenesulfonic acid,undecyl- Security Information

• Hazardous Material transportation number：2586
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives